Cas no 1258650-68-8 (N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride)

• Product Name: N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride
• CAS No: 1258650-68-8
• MF: C₁₂H₂₀Cl₃N₃
• MW: 312.666299819946
• MDL: MFCD17167286
• CID: 5187630
• Update Time: 2025-06-13

N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N,3-N-dicyclopropylbenzene-1,2,3-triamine trihydrochloride
• N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride

• MDL： MFCD17167286
• Inchi： 1S/C12H17N3.3ClH/c13-12-10(14-8-4-5-8)2-1-3-11(12)15-9-6-7-9;;;/h1-3,8-9,14-15H,4-7,13H2;3*1H
• InChI Key： ZVZHQNOPPLDPNL-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N(C1C=CC=C(C=1N)NC1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride

Introduction to N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride (CAS No. 1258650-68-8)

N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride (CAS No. 1258650-68-8) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triamine derivative, characterized by its unique structural framework, exhibits a distinct combination of chemical properties that make it a promising candidate for various biochemical applications. The compound's molecular structure, featuring dicyclopropylbenzene and triamine functional groups, contributes to its remarkable stability and reactivity, which are being leveraged in cutting-edge research initiatives.

The dicyclopropylbenzene moiety in the compound's name is particularly noteworthy due to its ability to engage in stable π-stacking interactions, a feature that has been exploited in the design of novel molecular recognition systems. These interactions are not only crucial for the compound's solubility and bioavailability but also play a pivotal role in its potential applications as a ligand or scaffold in drug discovery. The presence of three amine groups (triamine) further enhances the compound's versatility, allowing it to form multiple hydrogen bonds and coordinate with various metal ions, which is essential for its role in catalytic and therapeutic contexts.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride with biological targets with unprecedented accuracy. Studies have shown that this compound exhibits high affinity for certain enzymes and receptors, making it a compelling candidate for the development of targeted therapies. For instance, preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to neurological disorders, offering a potential avenue for the discovery of new treatments.

The trihydrochloride salt form of the compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical formulations. This solubility advantage has opened up new possibilities for administering the compound orally or through intravenous routes, thereby expanding its therapeutic potential. Additionally, the hydrochloride salt provides stability under varying pH conditions, ensuring consistent performance in biological systems.

In vitro studies have begun to unravel the mechanistic aspects of N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride's interactions with biological molecules. Researchers have observed that the compound can modulate the activity of certain kinases and phosphatases, which are key regulators of cellular signaling pathways. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents for cancers and inflammatory diseases. The ability of this compound to selectively interact with specific targets without significant off-target effects makes it an attractive lead for further investigation.

The synthesis of N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride presents unique challenges due to its complex structural features. However, recent methodological improvements have streamlined its production process, making it more accessible for large-scale studies. Advanced synthetic techniques have enabled chemists to achieve high yields and purity levels, which are essential for reliable experimental outcomes. These advancements have also facilitated the exploration of analogues and derivatives of this compound, paving the way for a more comprehensive understanding of its pharmacological properties.

The growing body of research on N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride underscores its significance as a molecular building block in medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for designing novel therapeutic agents. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

Future directions in the study of N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride include exploring its potential applications in nanomedicine and drug delivery systems. The compound's ability to form stable complexes with other molecules suggests that it could be used as a vehicle for delivering therapeutic agents to specific sites within the body. Additionally, its interaction with metal ions may open up avenues for developing metal-based drug complexes with enhanced efficacy.

In conclusion,N1,N3-dicyclopropylbenzene-1,2,3-triamine trihydrochloride (CAS No. 1258650-68-8) is a multifaceted chemical entity with significant implications for pharmaceutical research and development. Its unique structural attributes and promising biological activities position it as a key player in the discovery of new drugs targeting various diseases. As scientific understanding continues to evolve，this compound will undoubtedly remain at the forefront of innovation，driving advancements in medicinal chemistry and therapeutic interventions.